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Compound of Interest

Compound Name: 1-Nitropentane

Cat. No.: B1594721 Get Quote

An In-depth Guide to the Molecular Properties of 1-Nitropentane

For researchers, scientists, and drug development professionals, a precise understanding of a

compound's fundamental physicochemical properties is paramount. This document provides a

detailed breakdown of the molecular formula and molecular weight of 1-Nitropentane.

Molecular Formula
1-Nitropentane is an organic compound classified as a nitroalkane.[1] Its structure consists of

a five-carbon pentyl group attached to a nitro group (-NO2). The established molecular formula

for 1-Nitropentane is:

C₅H₁₁NO₂[1][2][3][4][5]

This formula indicates that each molecule of 1-Nitropentane contains 5 carbon atoms, 11

hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms.

Molecular Weight Calculation
The molecular weight (or molar mass) of a compound is the sum of the atomic weights of its

constituent atoms. The calculation for 1-Nitropentane's molecular weight is based on its

molecular formula and the standard atomic weights of each element.

Atomic Weight of Constituent Elements
The average atomic weights of the elements present in 1-Nitropentane are summarized below.

These values are based on the isotopic composition of the elements as found in nature.
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Element Symbol
Quantity in
Formula

Standard Atomic
Weight (amu)

Carbon C 5 ~12.011

Hydrogen H 11 ~1.008[6][7][8]

Nitrogen N 1 ~14.007[9][10][11][12]

Oxygen O 2
~15.999[13][14][15]

[16]

Calculation Methodology
The molecular weight is calculated as follows:

Carbon: 5 atoms × 12.011 amu/atom = 60.055 amu

Hydrogen: 11 atoms × 1.008 amu/atom = 11.088 amu

Nitrogen: 1 atom × 14.007 amu/atom = 14.007 amu

Oxygen: 2 atoms × 15.999 amu/atom = 31.998 amu

Total Molecular Weight: 60.055 + 11.088 + 14.007 + 31.998 = 117.148 amu

Summary of Molecular Properties
The key molecular data for 1-Nitropentane is presented in the table below for easy reference.

Property Value

Molecular Formula C₅H₁₁NO₂

Calculated Molecular Weight 117.148 amu

Commonly Cited Molecular Weight 117.15 g/mol [3][4][5]

Note: The value is often rounded to two decimal places in literature and commercial sources.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.ciaaw.org/hydrogen.htm
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://en.wikipedia.org/wiki/Hydrogen
https://ciaaw.org/nitrogen.htm
https://www.youtube.com/watch?v=YxJMQ-xrJPc
https://periodic-table.rsc.org/element/7/nitrogen
https://www.sbg.bio.ic.ac.uk/had/Elem/N.html
https://fiveable.me/key-terms/ap-chem/oxygen-atom-weight
https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://en.wikipedia.org/wiki/Oxygen
https://periodic-table.rsc.org/element/8/oxygen
https://www.benchchem.com/product/b1594721?utm_src=pdf-body
https://www.scbt.com/p/1-nitropentane-628-05-7
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitropentane
https://www.stenutz.eu/chem/solv6%20(2).php?name=1-nitropentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Components
The following diagram illustrates the relationship between the constituent elements and the

final compound.

Component Relationship for 1-Nitropentane

Carbon (C)
5 atoms

1-Nitropentane
(C₅H₁₁NO₂)

MW: ~117.15

Hydrogen (H)
11 atoms

Nitrogen (N)
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Oxygen (O)
2 atoms

Click to download full resolution via product page

Caption: Elemental composition of 1-Nitropentane.

This document focuses on the core molecular properties of 1-Nitropentane. Detailed

experimental protocols for synthesis or analysis and discussions of its role in signaling

pathways are beyond the scope of this specific guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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